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Compound of Interest

6-Ethoxy-2-
Compound Name: ]
mercaptobenzothiazole

Cat. No.: B156553

An In-depth Technical Guide to 6-Ethoxy-2-
mercaptobenzothiazole

This guide provides a comprehensive overview of the molecular structure, chemical properties,
and synthesis of 6-Ethoxy-2-mercaptobenzothiazole, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Chemical Formula

6-Ethoxy-2-mercaptobenzothiazole is an organosulfur compound featuring a benzothiazole

core substituted with an ethoxy group at the 6-position and a mercapto group at the 2-position.
[1] The molecule exists in a tautomeric equilibrium between the thiol form and the thione form,
with the thione form being more stable.[2]

The chemical formula for 6-Ethoxy-2-mercaptobenzothiazole is CoHoNOS:2.[3][4][5]

Below is a diagram representing the molecular structure of 6-Ethoxy-2-
mercaptobenzothiazole.

Caption: Molecular structure of 6-Ethoxy-2-mercaptobenzothiazole (Thione form).

Physicochemical Properties
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A summary of the key quantitative data for 6-Ethoxy-2-mercaptobenzothiazole is presented
in the table below.

Property Value Reference
CAS Number 120-53-6 [3114]
Molecular Formula CoHsNOS:2 [3B1141[5]
Molecular Weight 211.30 g/mol [31[6]

Pale cream to pale brown
Appearance [5]
crystals or powder

Melting Point 196-202 °C [5]

Solubility Insoluble in water [4107118]

6-ethoxy-3H-1,3-
IUPAC Name i ) [41[6]
benzothiazole-2-thione

HOASVNMVYBSLSU-
InChl Key [4115]
UHFFFAOYSA-N

SMILES CCOclcce2ne(S)sc2cl [4]

Experimental Protocols: Synthesis

The synthesis of 2-mercaptobenzothiazole derivatives typically involves the reaction of an
appropriately substituted aniline with carbon disulfide and sulfur.[2][9] For 6-Ethoxy-2-
mercaptobenzothiazole, the precursor would be 4-ethoxyaniline. The industrial synthesis is
often carried out at high temperatures and pressures.[2][9]

A general laboratory-scale synthesis can be conceptualized through the following workflow.

General Synthesis Workflow:
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. Crude product formation
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Final Product:
6-Ethoxy-2-mercaptobenzothiazole

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 6-Ethoxy-2-mercaptobenzothiazole.
Detailed Methodological Considerations:

While a specific, detailed experimental protocol for the synthesis of 6-Ethoxy-2-
mercaptobenzothiazole is not readily available in the provided search results, the synthesis of
the parent compound, 2-mercaptobenzothiazole, is well-documented and can be adapted.

e Reaction of an Aniline with Carbon Disulfide and Sulfur: This is a common industrial method.
[2][9] It involves heating 4-ethoxyaniline with carbon disulfide and sulfur under pressure. The
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reaction typically requires high temperatures to proceed efficiently.[9]

e Reaction of 2-Amino-5-ethoxyphenol with Carbon Disulfide: An alternative route involves the
reaction of the corresponding o-aminothiophenol with carbon disulfide.[2] This method may
be more suitable for laboratory-scale synthesis.

« Purification: The crude product is often purified by recrystallization from a suitable solvent,
such as ethanol.[10]

Applications and Research Interest

6-Ethoxy-2-mercaptobenzothiazole and its parent compound have several industrial and
research applications:

e Vulcanization Accelerator: Mercaptobenzothiazoles are widely used in the rubber industry to
accelerate the sulfur vulcanization process.[1][2]

e Corrosion Inhibitor: This class of compounds has shown efficacy in preventing the corrosion
of metals like copper and steel.[1]

e Reagent in Organic Synthesis: It serves as a reagent in the preparation of other organic
molecules, including those with potential pharmaceutical applications such as kinase
inhibitors.[4][7][8]

o Mass Spectrometry: It has been investigated as a potential matrix for matrix-assisted laser
desorption/ionization (MALDI) mass spectrometry for the analysis of biomolecules.[7][8]

 Biological Activity: Research has indicated that derivatives of 2-mercaptobenzothiazole
possess antimicrobial and antifungal properties.[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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